Cas no 227607-44-5 (Ethyl 1-methyl-3-oxocyclobutane-1-carboxylate)

• Product Name: Ethyl 1-methyl-3-oxocyclobutane-1-carboxylate
• CAS No: 227607-44-5
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• MDL: MFCD23105920
• CID: 244961
• PubChem ID: 45090237
• Update Time: 2025-04-19

Ethyl 1-methyl-3-oxocyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylicacid, 1-methyl-3-oxo-, ethyl ester
• Cyclobutanecarboxylic acid, 1-methyl-3-oxo-, ethyl ester (9CI)
• Ethyl 1-methyl-3-oxocyclobutane-1-carboxylate
• ethyl 1-methyl-3-oxocyclobutanecarboxylate
• Ethyl 1-methyl-3-oxo-cyclobutanecarboxylate
• WULIHYFQPZMMLD-UHFFFAOYSA-N
• BBL103476
• STL557286
• SB20562
• PB36405
• AS-71331
• DTXSID201200932
• ethyl1-methyl-3-oxocyclobutanecarboxylate
• CJA60744
• MFCD23105920
• A878451
• EN300-331665
• Cyclobutanecarboxylic acid, 1-methyl-3-oxo-, ethyl ester
• SY099955
• SCHEMBL14127768
• P13493
• AMY35229
• AKOS025213466
• CS-0049549
• 227607-44-5
• DB-114363

• MDL： MFCD23105920
• Inchi： 1S/C8H12O3/c1-3-11-7(10)8(2)4-6(9)5-8/h3-5H2,1-2H3
• InChI Key： WULIHYFQPZMMLD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C)CC(C1)=O)=O

Computed Properties

• Exact Mass: 156.079
• Monoisotopic Mass: 156.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 0.3

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 210.3±33.0 °C at 760 mmHg
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

Ethyl 1-methyl-3-oxocyclobutane-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters